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Compound of Interest

Compound Name: Nopol

This document provides essential safety and logistical information for the proper disposal of
Nopol, a combustible liquid used as a fragrance ingredient. Adherence to these procedural
guidelines is critical for ensuring laboratory safety and environmental protection. This guide is
intended for researchers, scientists, and drug development professionals who handle Nopol.

Nopol: Key Safety & Hazard Information

Nopol is a colorless to pale yellow viscous liquid with a mild, woody, camphoraceous odor.[1]
[2][3][4][5] It is classified as a hazardous chemical and presents several risks that necessitate
careful handling and disposal.

Primary Hazards:

o Health Hazards: Harmful if swallowed, causes skin irritation, and causes serious eye
irritation.[2][3][6][7] It may also cause an allergic skin reaction.[2][7]

e Environmental Hazards: Harmful to aquatic life with long-lasting effects.[2] Therefore, it must
not be allowed to enter drains, sewers, or waterways.[3][7]

o Physical Hazards: It is a combustible liquid with a flash point of approximately 98°C /
208.4°F.[6]

Data Presentation: Physicochemical Properties

The following table summarizes key quantitative data for Nopol.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b044374?utm_src=pdf-interest
https://www.benchchem.com/product/b044374?utm_src=pdf-body
https://www.benchchem.com/product/b044374?utm_src=pdf-body
https://www.benchchem.com/product/b044374?utm_src=pdf-body
https://www.benchchem.com/product/b044374?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1363775.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nopol
https://www.chemicalbull.com/images/product/MSDS-1764995438.pdf
https://www.chemicalbull.com/products/nopol
https://pubchem.ncbi.nlm.nih.gov/compound/1272250
https://pubchem.ncbi.nlm.nih.gov/compound/Nopol
https://www.chemicalbull.com/images/product/MSDS-1764995438.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1864618&productDescription=%28-%29-NOPOL+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/nopol/?doc=MSDS/503559_vigon_sds_us_english.pdf&namee=NopolSDS
https://pubchem.ncbi.nlm.nih.gov/compound/Nopol
https://www.vigon.com/product/nopol/?doc=MSDS/503559_vigon_sds_us_english.pdf&namee=NopolSDS
https://pubchem.ncbi.nlm.nih.gov/compound/Nopol
https://www.chemicalbull.com/images/product/MSDS-1764995438.pdf
https://www.vigon.com/product/nopol/?doc=MSDS/503559_vigon_sds_us_english.pdf&namee=NopolSDS
https://www.fishersci.com/store/msds?partNumber=AAA1864618&productDescription=%28-%29-NOPOL+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b044374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C11H180 [2][5]
Molecular Weight ~166.26 g/mol [2][5]

Colorless to pale yellow
Appearance ] o [21[3114]
viscous liquid

Boiling Point 230 - 240 °C (446 - 464 °F) [2][6]
Flash Point 98 °C (208.4 °F) [6]
Density ~0.974 g/cm3 [6]

N Insoluble in water; Soluble in
Solubility ] ] [2][41[5]
organic solvents and oils

Essential Safety Protocol: Personal Protective
Equipment (PPE)

Before handling or preparing Nopol for disposal, all personnel must wear appropriate PPE to
prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

» Skin Protection: Wear appropriate protective gloves (e.g., chemically resistant) and clothing
to prevent skin exposure.[3][6]

o Respiratory Protection: Ensure adequate ventilation. If ventilation is insufficient, a respirator
may be required.[3][8]

Step-by-Step Disposal Protocol

Disposal of Nopol must be conducted in accordance with local, regional, and national
regulations. Under no circumstances should Nopol be disposed of down the drain or in regular
trash.[7][9]

Step 1: Waste Characterization and Segregation
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o Characterize all waste containing Nopol (including pure Nopol, solutions, and contaminated
materials) as hazardous chemical waste.[7][9]

» Segregate Nopol waste from other incompatible waste streams, particularly strong oxidizing
agents.[3][6]

Step 2: Proper Containerization

o Use a suitable, leak-proof, and chemically compatible container for waste collection. The
container must have a secure screw-top cap.[9][10]

e Ensure the container is in good condition, free from cracks or damage.[9]
o Keep the waste container closed except when adding waste.[9]
Step 3: Accurate Labeling
o Affix a "Hazardous Waste" label to the container as soon as waste is first added.[9][10]
e The label must include:
o The words "Hazardous Waste."

o The full chemical name: "Nopol" or "2-(6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)ethanol.”
Do not use abbreviations or formulas.[10]

o A clear indication of the hazards (e.g., "Combustible," "Irritant”).

o The accumulation start date.

o The name and contact information of the generating researcher or lab.[10]
Step 4: Safe Interim Storage

o Store the labeled hazardous waste container in a designated, well-ventilated satellite
accumulation area.

o Store it away from heat, sparks, and open flames.[3]
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o Ensure secondary containment is used to capture any potential leaks.[9]
Step 5: Final Disposal

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][7]

o Follow all institutional procedures for waste pickup requests.

Accidental Release and Spill Protocol

Step 1: Ensure Personnel Safety
o Evacuate non-essential personnel from the spill area.

e Ensure adequate ventilation and eliminate all sources of ignition (no smoking, flares, sparks,
or flames).[3][7][8]

o Wear the appropriate PPE as described in Section 3. Avoid breathing vapors.[3]
Step 2: Containment and Cleanup
o Prevent the spill from entering drains or waterways.[3][7]

o For small spills, absorb the material with a non-combustible, inert absorbent such as dry
sand, earth, or vermiculite.[3][7]

e Collect the absorbed material and contaminated soil into a suitable, labeled container for
hazardous waste disposal. Use spark-proof tools for collection.[8]

Step 3: Decontamination

o Clean the spill area thoroughly with soap and water. Collect all cleaning materials for
disposal as hazardous waste.

Disposal of Empty Containers

Empty containers that held Nopol may retain product residue and must be managed carefully.

[7]
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e Procedure: The preferred method is to triple-rinse the container with a suitable solvent (such

as ethanol) that can dissolve Nopol.[9]

e Important: Collect all rinsate (the solvent used for rinsing) as hazardous waste and place it in

a properly labeled container.[9]

« After triple-rinsing and air drying, the defaced (label removed or blacked out) container may
be disposed of in the regular trash, pending institutional and local regulations.[9][11]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper handling and

disposal of Nopol waste.
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Caption: Nopol Disposal Decision and Operational Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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